2,3,5,6-tetramethylpiperazine
Overview
Description
2,3,5,6-Tetramethylpiperazine is an organic compound with the molecular formula C8H18N2 . It has been isolated from Ephedra sinica and is useful in the treatment of several disorders such as asthma, heart failure, rhinitis, and urinary incontinence . It is also a flavor ingredient of tobacco .
Synthesis Analysis
The synthesis method and device of 2,3,5,6-tetramethylpiperazine are patented, but the details are not publicly available .Molecular Structure Analysis
The molecular structure of 2,3,5,6-tetramethylpiperazine is characterized by an average mass of 142.242 Da and a monoisotopic mass of 142.147003 Da . The linear formula of this compound is C8H18N2 .Physical And Chemical Properties Analysis
The physical and chemical properties of 2,3,5,6-tetramethylpiperazine include a molecular weight of 142.246 and a linear formula of C8H18N2 .Mechanism of Action
2,3,5,6-Tetramethylpiperazine has been shown to suppress the expression of manganese superoxide dismutase (MnSOD), fibronectin, vimentin, MMP-9, and N-cadherin with a parallel elevation of occludin and E-cadherin in unstimulated and TGFβ-stimulated cells . This suggests that it may have potential therapeutic effects in conditions such as asthma, heart failure, rhinitis, and urinary incontinence .
Safety and Hazards
Future Directions
The future directions of 2,3,5,6-tetramethylpiperazine research could involve further exploration of its potential therapeutic effects, as well as its role as a flavor ingredient in tobacco . Additionally, increasing the yield of 2,3,5,6-tetramethylpyrazine in Baijiu through Saccharomyces cerevisiae metabolic engineering has been suggested .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2,3,5,6-tetramethylpiperazine can be achieved through a multi-step process involving the reaction of various starting materials.", "Starting Materials": [ "2,3-dimethyl-1,4-dinitrobenzene", "diethyl malonate", "sodium ethoxide", "methyl iodide", "sodium borohydride", "acetic acid", "piperazine" ], "Reaction": [ "Step 1: Reduction of 2,3-dimethyl-1,4-dinitrobenzene with sodium borohydride in acetic acid to yield 2,3-dimethyl-1,4-diaminobenzene", "Step 2: Alkylation of 2,3-dimethyl-1,4-diaminobenzene with methyl iodide in the presence of sodium ethoxide to yield 2,3-dimethyl-5,6-dimethylamino-1,4-diaminobenzene", "Step 3: Cyclization of 2,3-dimethyl-5,6-dimethylamino-1,4-diaminobenzene with diethyl malonate in the presence of sodium ethoxide to yield 2,3,5,6-tetramethylpiperazine" ] } | |
CAS RN |
6135-46-2 |
Product Name |
2,3,5,6-tetramethylpiperazine |
Molecular Formula |
C8H18N2 |
Molecular Weight |
142.2 |
Purity |
95 |
Origin of Product |
United States |
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